
N-(4-ethoxyphenyl)ethanesulfonamide physical
and chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
N-(4-

ethoxyphenyl)ethanesulfonamide

Cat. No.: B2376059 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of N-(4-
ethoxyphenyl)ethanesulfonamide

Introduction
N-(4-ethoxyphenyl)ethanesulfonamide is a chemical compound belonging to the

sulfonamide class. This guide provides a comprehensive overview of its known physical and

chemical properties, drawing from available data for researchers, scientists, and professionals

in drug development. The structural characteristics of this molecule, featuring an ethanesulfonyl

group attached to the nitrogen of a 4-ethoxyaniline moiety, suggest its potential for further

investigation in medicinal chemistry and materials science.

Chemical Identity and Structure
The fundamental identity of N-(4-ethoxyphenyl)ethanesulfonamide is established by its

unique chemical identifiers and molecular structure.
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Identifier Value Reference

CAS Number 57616-19-0 [1][2][3]

Molecular Formula C10H15NO3S [1]

Molecular Weight 229.3 g/mol [1]

SMILES
CCS(=O)

(=O)NC1=CC=C(OCC)C=C1
[4]

Physicochemical Properties
This section summarizes the key physical and chemical properties of N-(4-
ethoxyphenyl)ethanesulfonamide. Limited experimental data is available for some

properties; where data is absent, it is noted.

Property Value Reference

Boiling Point No data available [1][4]

LogP 3.00070 [2]

Polar Surface Area (PSA) 63.78000 Å² [2]

Storage Store in a dry, sealed place [1]

Spectroscopic Data
While specific spectra are not publicly available in the search results, several chemical

suppliers indicate the availability of spectroscopic data for N-(4-
ethoxyphenyl)ethanesulfonamide upon request. This typically includes:

¹H NMR (Proton Nuclear Magnetic Resonance)

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

MS (Mass Spectrometry)

IR (Infrared Spectroscopy)
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HPLC (High-Performance Liquid Chromatography)

Researchers can obtain these data sets from commercial suppliers for detailed structural

confirmation and purity analysis.[1][3]

Experimental Protocols
General Synthesis of N-(4-
ethoxyphenyl)ethanesulfonamide
A standard method for the synthesis of N-(4-ethoxyphenyl)ethanesulfonamide involves the

reaction of 4-ethoxyaniline (p-phenetidine) with ethanesulfonyl chloride. This reaction is

typically carried out in the presence of a base, such as pyridine or triethylamine, to neutralize

the hydrochloric acid byproduct.

Materials:

4-ethoxyaniline

Ethanesulfonyl chloride

Pyridine (or another suitable base)

Dichloromethane (or another suitable solvent)

Hydrochloric acid (for workup)

Sodium sulfate (for drying)

Procedure:

Dissolve 4-ethoxyaniline in dichloromethane in a round-bottom flask.

Add pyridine to the solution and cool the mixture in an ice bath.

Slowly add ethanesulfonyl chloride to the cooled solution with stirring.
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Allow the reaction to warm to room temperature and stir for several hours until completion

(monitored by TLC).

Wash the reaction mixture with dilute hydrochloric acid to remove excess pyridine.

Wash with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter and concentrate the solvent under reduced pressure to yield the crude product.

Purify the crude product by recrystallization or column chromatography to obtain pure N-(4-
ethoxyphenyl)ethanesulfonamide.

Visualizations
Synthesis Workflow
The following diagram illustrates the general synthetic pathway for N-(4-
ethoxyphenyl)ethanesulfonamide.

General Synthesis Workflow
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Caption: General Synthesis of N-(4-ethoxyphenyl)ethanesulfonamide.

Properties Overview
This diagram shows the logical relationship between the compound's identity and its

physicochemical properties.

Physicochemical Properties Overview

{N-(4-ethoxyphenyl)ethanesulfonamide | CAS: 57616-19-0}

Molecular Properties

Formula: C10H15NO3S

Weight: 229.3 g/mol

Physical Properties

Boiling Point: N/A

Solubility-Related Properties

LogP: 3.00070

PSA: 63.78 Å²

Storage

Dry, sealed place

Click to download full resolution via product page

Caption: Overview of N-(4-ethoxyphenyl)ethanesulfonamide Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2376059#n-4-ethoxyphenyl-ethanesulfonamide-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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